Cas no 900282-01-1 (N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-yl-4-methylbenzamide)

• Product Name: N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-yl-4-methylbenzamide
• CAS No: 900282-01-1
• MF: C₂₄H₁₈N₄O₃
• MW: 410.424725055695
• CID: 5441969
• Update Time: 2025-07-17

N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-yl-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[(3Z)-3-[1-cyano-2-(furan-2-ylmethylamino)-2-oxoethylidene]isoindol-1-yl]-4-methylbenzamide
• N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-yl-4-methylbenzamide

• Inchi： 1S/C24H18N4O3/c1-15-8-10-16(11-9-15)23(29)28-22-19-7-3-2-6-18(19)21(27-22)20(13-25)24(30)26-14-17-5-4-12-31-17/h2-12H,14H2,1H3,(H,26,30)(H,27,28,29)
• InChI Key： LJFXVRIXICTSTJ-UHFFFAOYSA-N
• SMILES： C(NC1C2=C(C(=C(C#N)C(NCC3=CC=CO3)=O)N=1)C=CC=C2)(=O)C1=CC=C(C)C=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-yl-4-methylbenzamide

Introduction to N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-yl-4-methylbenzamide and CAS No 900282-01-1

N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-yl-4-methylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by the CAS number 900282-01-1, represents a unique blend of structural complexity and potential biological activity. The molecular structure incorporates several key functional groups, including a cyano group, a carbamoyl moiety, and an isoindolyl ring system, which contribute to its distinct chemical properties and reactivity.

The compound's name can be broken down into several distinct parts, each highlighting specific structural features. The prefix N-(1Z) indicates the presence of a nitrogen atom attached to a double-bonded carbon, while the suffix -4-methylbenzamide suggests the presence of a benzamide group with a methyl substituent at the fourth position. The intermediate part, 1-cyano({(furan-2-yl)methylcarbamoyl})methylidene, further elaborates on the compound's structure, indicating the presence of a cyano group attached to a methylidene bridge that is itself connected to a carbamoyl group derived from furan.

This intricate molecular architecture makes N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-yl-4-methylbenzamide a subject of great interest for researchers exploring novel pharmacophores. The combination of the isoindolyl ring system and the benzamide moiety provides a platform for potential interactions with biological targets, while the cyano and carbamoyl groups introduce additional functional sites for chemical modification and derivatization.

In recent years, there has been growing interest in isoindole derivatives due to their diverse biological activities. Isoindoles have been shown to exhibit properties relevant to various therapeutic areas, including anti-inflammatory, anti-tumor, and antimicrobial effects. The presence of the furan ring in this compound further enhances its potential by introducing an additional layer of electronic and steric interactions that can influence its biological behavior.

The benzamide group is another critical feature of this compound. Benzamides are well-known for their role as pharmacological intermediates and have been incorporated into numerous drugs due to their ability to modulate enzyme activity and receptor binding. In particular, 4-methylbenzamide derivatives have been explored for their potential in treating neurological disorders, pain management, and infectious diseases. The incorporation of these motifs into N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-yl-4-methylbenzamide suggests that this compound may exhibit similar therapeutic potentials.

The cyano group in the molecule adds another dimension to its chemical properties. Cyano groups are known for their ability to participate in hydrogen bonding and can influence both the solubility and reactivity of a compound. In pharmaceutical applications, cyano-substituted compounds have been shown to enhance binding affinity to biological targets, making them valuable in drug design. The presence of this group in N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-yl-4-methylbenzamide suggests that it may exhibit enhanced binding interactions with its intended targets.

Recent research has also highlighted the importance of molecular diversity in drug discovery programs. Compounds like N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-ylylmethylaniline have been shown to provide unique structural scaffolds that can lead to novel therapeutic agents. By exploring such compounds, researchers can identify new chemical space and develop drugs with improved efficacy and reduced side effects.

The synthesis of N-(1Z)-1-cyano({(furan - 2 - ylmethylethoxy)carbamoylmethylene}-5-nitroisoindol - 3 - ylmethanamine) represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. This complexity underscores the synthetic challenge but also highlights the potential rewards of developing such advanced molecules.

In conclusion, N-(1Z)-1-cyano({(furan - 2 - ylmethylethoxy)carbamoylmethylene}-5-nitroisoindol - 3 - ylmethanamine) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs aimed at identifying new therapeutic agents. As research continues in this area, it is likely that more compounds like this will emerge as valuable tools for developing novel treatments for various diseases.